Cas no 630412-79-2 (Benzenamine, 4-[(3-fluorophenoxy)methyl]-)

• Product Name: Benzenamine, 4-[(3-fluorophenoxy)methyl]-
• CAS No: 630412-79-2
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 1650589
• Update Time: 2024-09-12

Benzenamine, 4-[(3-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(3-fluorophenoxy)methyl]-

• Inchi： 1S/C13H12FNO/c14-11-2-1-3-13(8-11)16-9-10-4-6-12(15)7-5-10/h1-8H,9,15H2
• InChI Key： ZOXYFVJGXGWVRT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(COC2=CC=CC(F)=C2)C=C1

Computed Properties

• Exact Mass: 217.09036

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 343.7±22.0 °C(Predicted)
• PSA: 35.25
• pka: 4.22±0.10(Predicted)